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Compound of Interest

Compound Name: (Z)-Fluoxastrobin

Cat. No.: B061175 Get Quote

These comprehensive application notes provide detailed protocols for the analysis of (Z)-
Fluoxastrobin, a strobilurin fungicide. The information is intended for researchers, scientists,

and professionals involved in drug development, residue analysis, and environmental

monitoring. Fluoxastrobin acts by inhibiting the mitochondrial cytochrome-bc1 complex, thereby

disrupting the fungal respiratory chain.[1][2]

Physicochemical Properties of Fluoxastrobin
Fluoxastrobin exists as (E) and (Z) geometric isomers due to a C=N double bond in the oxime

ether group.[3] The (E)-isomer is generally the more biologically active form.[3][4]
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Property Value Reference

Chemical Name
(1Z)---INVALID-LINK--

methanone O-methyloxime
[5]

CAS Number 887973-21-9 [5][6][7]

Molecular Formula C₂₁H₁₆ClFN₄O₅ [5][7][8]

Molecular Weight 458.83 g/mol [7][8][9]

Appearance White to off-white solid [10]

Melting Point 103-108 °C [9]

Solubility (at 20°C)

Water (pH 7): 2.29 mg/L; n-

heptane: 0.04 g/L; 2-propanol:

6.7 g/L; xylene: 38.1 g/L;

dichloromethane: >250 g/L

[9]

Log P (octanol/water) 2.86 (at 20°C) [9]

Mechanism of Action: Inhibition of Mitochondrial
Respiration
Fluoxastrobin's fungicidal activity stems from its ability to block the mitochondrial respiratory

chain at Complex III (also known as the cytochrome bc1 complex). This inhibition disrupts the

production of ATP, the primary energy currency of the cell, leading to fungal death.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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